Cas no 2165455-26-3 (4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2165455-26-3
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5893837
• PubChem ID: 124675444
• Update Time: 2025-05-19

4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid
• EN300-1627844
• 2165455-26-3

• Inchi： 1S/C12H14FNO2/c1-14-6-10(11(7-14)12(15)16)8-2-4-9(13)5-3-8/h2-5,10-11H,6-7H2,1H3,(H,15,16)/t10-,11+/m1/s1
• InChI Key： WJJJKEZPTMPJLF-MNOVXSKESA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1CN(C)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(4-Fluorophenyl)-1-Methylpyrrolidine-3-Carboxylic Acid (CAS No. 2165455-26-3)

4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2165455-26-3) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrolidine carboxylic acids, which are widely studied for their bioactive properties. The presence of a fluorophenyl group enhances its metabolic stability and binding affinity, making it a valuable intermediate in drug discovery.

The molecular structure of 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid features a pyrrolidine ring substituted with a 4-fluorophenyl group and a carboxylic acid functionality. This unique combination of functional groups contributes to its versatility in synthetic chemistry. Researchers are particularly interested in its potential as a building block for the development of novel central nervous system (CNS) agents and anti-inflammatory drugs.

Recent studies highlight the growing demand for fluorinated organic compounds in medicinal chemistry due to their enhanced bioavailability and target selectivity. 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid aligns with this trend, as the fluorine atom improves its pharmacokinetic properties. This compound is also being explored for its potential in crop protection formulations, where fluorinated molecules often exhibit superior pest resistance.

The synthesis of 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including pyrrolidine ring formation and fluorophenyl introduction. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy and mass spectrometry confirms its structural integrity.

In the pharmaceutical industry, this compound is gaining attention as a precursor for neuroprotective agents and dopamine receptor modulators. Its structural similarity to known bioactive molecules makes it a promising candidate for drug repurposing studies. Additionally, the carboxylic acid group allows for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a commercial perspective, the global market for fluorinated pyrrolidine derivatives is expanding rapidly, driven by increasing R&D investments in precision medicine and sustainable agriculture. 4-(4-Fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid is positioned to benefit from these trends, with several specialty chemical suppliers now offering it as a research-grade material.

Environmental and regulatory considerations are crucial for compounds containing fluorinated aromatic rings. While 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid is not classified as hazardous under current guidelines, proper handling protocols should be followed to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and implement appropriate engineering controls during laboratory use.

Future research directions for this compound may include exploring its biodegradation pathways and developing more green chemistry synthesis methods. The integration of computational chemistry tools could further optimize its molecular design for specific therapeutic applications. As the scientific community continues to investigate fluorine-containing bioactive molecules, compounds like 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid will remain at the forefront of innovation.

For researchers seeking high-quality 4-(4-fluorophenyl)-1-methylpyrrolidine-3-carboxylic acid, it's essential to verify the CAS number 2165455-26-3 and request comprehensive analytical certificates. Reputable suppliers typically provide detailed specifications including HPLC purity, melting point range, and solubility data to ensure research reproducibility.